3-Amino-n,n-diethyl-5-fluorobenzamide
Overview
Description
Scientific Research Applications
Inhibitors of Poly(ADP-Ribose) Synthesis in DNA Repair
3-Amino-n,n-diethyl-5-fluorobenzamide and similar compounds, like 3-aminobenzamide, are used to explore the regulatory role of poly(ADP-ribose) in DNA repair. Studies demonstrate that at certain concentrations, these inhibitors can reduce DNA break frequencies in cells damaged by agents like methyl methane sulfonate. However, at higher concentrations, they may paradoxically increase break frequencies, indicating a complex interaction with cellular repair mechanisms and potential nonspecific toxic effects (Cleaver, Milam, & Morgan, 1985).
Modulation of Toxicity and Transformation
Research shows that 3-aminobenzamide can modulate the toxic and transforming effects of chemicals like ethyl methanesulfonate and methylcholanthrene in cell cultures, highlighting its influence on the repair of DNA damage and the chemical induction of transformation (Lubet et al., 1984).
Impact on Metabolic Processes
The use of these compounds extends to examining their effects on various metabolic processes beyond poly(ADP-ribose) synthesis. For instance, studies note that while they are intended to inhibit specific enzymes, they can also influence cell viability, glucose metabolism, and DNA synthesis, thereby complicating their utility and indicating broad cellular impacts (Milam & Cleaver, 1984).
Radiosensitization and Pharmacokinetics
Further research investigates the biodistribution and pharmacokinetics of fluorinated derivatives of these compounds, such as in the context of radiosensitization, where they inhibit the repair of DNA strand breaks. This research contributes to understanding how these compounds can be used to enhance the efficacy of radiation therapy (Brix et al., 2005).
Cytoskeletal and Apoptosis Effects
Additionally, studies explore the effects of these inhibitors on the cytoskeleton and substrate adhesion, suggesting mechanisms by which they can prevent apoptotic cell death induced by external stressors like UV-B radiation. This indicates a potential role in modulating cell survival pathways and interactions with the cytoskeleton (Malorni et al., 1995).
properties
IUPAC Name |
3-amino-N,N-diethyl-5-fluorobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15FN2O/c1-3-14(4-2)11(15)8-5-9(12)7-10(13)6-8/h5-7H,3-4,13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVQZWXBDOSJENV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CC(=CC(=C1)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-n,n-diethyl-5-fluorobenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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